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Compound of Interest

Compound Name: 2-NP-AOZ

Cat. No.: B030829 Get Quote

Essential Safety and Handling Guide for 2-NP-
AOZ
This guide provides critical safety and logistical information for the handling of 2-NP-AOZ (3-

[[(2-nitrophenyl)methylene]amino]-2-oxazolidinone), a derivatized metabolite of the nitrofuran

antibacterial agent, furazolidone.[1][2] Adherence to these protocols is essential to ensure the

safety of researchers, scientists, and drug development professionals.

Chemical Identifier:

CAS Number: 19687-73-1[1]

Hazard Assessment and Personal Protective
Equipment (PPE)
2-NP-AOZ is classified as a hazardous substance that requires specific safety measures to

prevent exposure. A thorough risk assessment should be conducted before commencing any

work with this compound.

Hazard Identification:

Skin Irritation: Causes skin irritation (Category 2).[3]
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Eye Irritation: Causes serious eye irritation (Category 2).[3]

Respiratory Irritation: May cause respiratory irritation (Specific target organ toxicity — single

exposure, Category 3).[3]

The following table summarizes the mandatory personal protective equipment for handling 2-
NP-AOZ.

PPE Item Specification Purpose

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield is recommended

when there is a significant risk

of splashing.

Protects eyes and face from

splashes and aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., butyl rubber). Double

gloving is recommended.

Provides a barrier against skin

contact. Gloves should be

inspected for degradation

before and during use.

Body Protection
A flame-resistant laboratory

coat or long-sleeved clothing.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate cartridge is

necessary if working outside of

a certified chemical fume hood

or if ventilation is inadequate.

Prevents the inhalation of

harmful dust or aerosols.

Operational Plan: Safe Handling and Experimental
Workflow
All manipulations involving 2-NP-AOZ must be performed within a certified chemical fume hood

to minimize inhalation exposure. The work area should be clearly designated and kept free of

clutter.
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Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.

Gather all necessary equipment and reagents.

Don the appropriate PPE as specified in the table above.

Weighing and Aliquoting:

As 2-NP-AOZ is a solid, conduct all weighing and transfer operations within the fume hood

to contain any dust.[1]

Use anti-static weighing paper or a container to minimize dispersal.

Dissolution:

2-NP-AOZ is slightly soluble in chloroform and methanol.[1][4]

When dissolving, add the solvent slowly to the solid to prevent splashing.

Keep the container covered as much as possible during dissolution.

Experimental Use:

Perform all subsequent experimental steps within the fume hood.

Avoid direct contact with the substance and its solutions.

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with 2-NP-
AOZ.

Remove PPE carefully, avoiding self-contamination, and dispose of it as hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water after handling.[3]
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Emergency Procedures
In the event of an emergency, follow these procedures and notify your institution's emergency

response team.

Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed,

labeled container for disposal. For large spills,

contact your institution's hazardous material

response team.

Disposal Plan
All waste containing 2-NP-AOZ, including contaminated PPE, consumables, and excess

solutions, must be treated as hazardous waste.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed, and chemically compatible container.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of 2-NP-AOZ down the drain or in regular trash.
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Caption: Workflow for the safe handling of 2-NP-AOZ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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